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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500

An in-depth technical guide to 2-Aminobenzenesulfonic Acid (Orthanilic Acid), tailored for
researchers, scientists, and professionals in drug development.

Introduction

2-Aminobenzenesulfonic acid, also known as orthanilic acid, is an aromatic sulfonic acid with
the chemical formula CeH7NO3S.[1][2] It is characterized by the presence of an amino group (-
NH2) and a sulfonic acid group (-SOsH) attached to a benzene ring at ortho positions.[1] This
compound serves as a versatile building block in organic synthesis, with significant applications
in the manufacturing of azo dyes and various pharmaceuticals.[1][3] In biological contexts, it
plays a role in benzoate degradation and microbial metabolism.[4] Its ability to be converted
into Schiff bases for the preparation of metal complexes further broadens its utility in chemical
research.[5]

Physicochemical Properties

2-Aminobenzenesulfonic acid is typically a white to light brown crystalline powder.[3][6][7]
The presence of the polar sulfonic acid group renders it soluble in water.[1][8]
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Property Value Reference

CAS Number 88-21-1 [1112][6]

Molecular Formula CeéH7NOsS [1][2]

Molecular Weight 173.19 g/mol [2][3]
White to light brown crystalline

Appearance [31[7]
powder

Melting Point 325 °C (decomposes) [4]

Solubility Soluble in water [1]8]

pKa 2.46 [4]
ZMCHBSMFKQYNKA-

InChl Key [1][2]
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Synthesis and Reactions

Several synthetic routes for 2-aminobenzenesulfonic acid have been established. A common
laboratory and industrial method involves the sulfonation of aniline. Alternative methods include
processes starting from 2-nitrothiophenol or 2-chloronitrobenzene.[7][9]

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis of 2-
aminobenzenesulfonic acid, highlighting key starting materials and transformations.
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ation

Sulfonation
(e.g., with H2S0a4)

General Synthesis Routes for 2-Aminobenzenesulfonic Acid.

Experimental Protocols
Synthesis of an Azo Dye

A primary application of 2-aminobenzenesulfonic acid is in the synthesis of azo dyes. This

process involves two main stages: diazotization of the amine and subsequent coupling with an

aromatic compound.

Materials:

e 2-Aminobenzenesulfonic acid (aniline-2-sulfonic acid)
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Sodium carbonate (Na2CO3)

Sodium nitrite (NaNO2)

Concentrated Hydrochloric acid (HCI)

Aromatic coupling agent (e.qg., salicylic acid, 1- or 2-naphthol)[10]
Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Ice

Protocol:

e Preparation of the Amine Salt Solution: In a test tube, dissolve 0.49 g (2.8 mmol) of 2-
aminobenzenesulfonic acid and 0.13 g of sodium carbonate in 5 mL of water. Warm the
mixture in a hot water bath until a clear solution is obtained.

Preparation of the Nitrite Solution: In a separate test tube, prepare a solution of 0.2 g of
sodium nitrite in 1 mL of water.

Diazotization:

o In a beaker, place approximately 0.5 mL of concentrated HCI and add ice to cool the
mixture in an ice-water bath.

o Remove the amine salt solution from the hot water bath and add the sodium nitrite solution
to it all at once.

o Add the resulting mixture dropwise to the cold HCI solution in the beaker while keeping it
in the ice-water bath to form the diazonium salt.[10]

Preparation of the Coupling Solution: In a separate beaker, dissolve the chosen aromatic
coupling agent (e.g., 5.2x1073 mole) in a 2.5 M aqueous solution of sodium hydroxide and
cool it in an ice-water bath.[10]
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e Azo Coupling: Add the cold diazonium salt suspension portionwise to the cold coupling
solution with stirring. A color change should be observed.[10]

« Isolation and Purification:
o Allow the reaction to proceed for 10 minutes with occasional stirring.[10]
o Heat the mixture on a hot plate until the solid dissolves.[10]
o Add solid NaCl to saturate the solution and promote precipitation of the dye.[10]
o Cool the beaker first to room temperature, and then in an ice-water bath.[10]

o Collect the precipitated azo dye by vacuum filtration and wash it with a saturated NacCl
solution.[10]

o Allow the product to air dry.

Workflow for Azo Dye Synthesis

Step 1: Diazotization

2-Aminobenzenesulfonic Acid NaNO: + HCI (aq)

Step 2: Azo Coupling

Aromatic Coupling Agent

Aromatic Diazonium Salt (e.g., Naphthol) in NaOH

Coupling Reaction

P Azo Dye
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Two-step reaction workflow for azo dye synthesis.

Applications in Research and Drug Development

2-Aminobenzenesulfonic acid and its derivatives are of significant interest to the scientific
community.

e Organic Synthesis: It is a fundamental precursor for azo dyes and other fine chemicals.[1][3]

o Analytical Chemistry: It is employed as a reagent for the determination of nitrite and nitrate

ions.[1]

o Peptide Chemistry: Orthanilic acid has been shown to promote the formation of reverse turns
in peptides, inducing a folded conformation.[4]

o Drug Discovery: Derivatives of aminobenzenesulfonic acid are explored for various
pharmaceutical applications.[11] For example, 2-aminobenzothiazole, a related scaffold, is
recognized for its diverse biological activities and potential as a privileged structure in drug
discovery, with applications in developing agents that can target multiple pathways in
complex diseases.[12]

Core Applications Overview

Key Application Areas

Azo Dye Synthesis

Precursor /'

Pharmaceuticals & Drug Discovery

Building Block

Reagent

2-Aminobenzenesulfonic Acid

Inducer Analytical Reagents

Peptide Conformation
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Key application areas of 2-Aminobenzenesulfonic Acid.

Safety and Handling

2-Aminobenzenesulfonic acid is classified as a corrosive substance that can cause severe
skin burns and eye damage.[3][13]

Hazard Statement Code

Causes severe skin burns and eye damage H314

Handling Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13]

e Ventilation: Use only with adequate ventilation to avoid breathing dust or fumes.[13]

e Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Keep the container tightly closed when not in use.[13]

First Aid Measures:

Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing.[13]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes.[13]
 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[13]

e Inhalation: Move the person to fresh air.[13] In all cases of exposure, seek immediate
medical attention.[13]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances and sources of ignition.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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